Cas no 1806355-97-4 (Methyl 2-cyano-5-(trifluoromethyl)benzoate)
Methyl 2-cyano-5-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-5-(trifluoromethyl)benzoate
-
- Inchi: 1S/C10H6F3NO2/c1-16-9(15)8-4-7(10(11,12)13)3-2-6(8)5-14/h2-4H,1H3
- InChI Key: IOJZDJQLGXWWMM-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C#N)=C(C(=O)OC)C=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 318
- XLogP3: 2.4
- Topological Polar Surface Area: 50.1
Methyl 2-cyano-5-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013186-250mg |
Methyl 2-cyano-5-(trifluoromethyl)benzoate |
1806355-97-4 | 97% | 250mg |
499.20 USD | 2021-06-21 | |
| Alichem | A015013186-500mg |
Methyl 2-cyano-5-(trifluoromethyl)benzoate |
1806355-97-4 | 97% | 500mg |
831.30 USD | 2021-06-21 | |
| Alichem | A015013186-1g |
Methyl 2-cyano-5-(trifluoromethyl)benzoate |
1806355-97-4 | 97% | 1g |
1,534.70 USD | 2021-06-21 |
Methyl 2-cyano-5-(trifluoromethyl)benzoate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Methyl 2-cyano-5-(trifluoromethyl)benzoate
Methyl 2-cyano-5-(trifluoromethyl)benzoate (CAS No. 1806355-97-4): A Comprehensive Overview
Methyl 2-cyano-5-(trifluoromethyl)benzoate, identified by the CAS number 1806355-97-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyano and trifluoromethyl substituents, exhibits unique structural and electronic properties that make it a valuable intermediate in the development of various chemical entities. The presence of these functional groups not only influences its reactivity but also contributes to its potential applications in medicinal chemistry and material science.
The Methyl 2-cyano-5-(trifluoromethyl)benzoate molecule belongs to the class of benzoate derivatives, which are widely studied due to their diverse biological activities. The cyano group at the second position and the trifluoromethyl group at the fifth position introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring. This modulation is crucial in pharmaceutical applications, as it can influence the binding affinity and selectivity of the compound towards biological targets.
Recent research has highlighted the importance of trifluoromethyl-substituted compounds in drug discovery. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, has been incorporated into numerous lead compounds. In particular, studies have demonstrated that trifluoromethylated benzoates can serve as effective intermediates in the synthesis of bioactive molecules. The cyano group, on the other hand, provides a site for further functionalization, allowing for the creation of more complex structures with tailored properties.
In terms of synthetic methodologies, Methyl 2-cyano-5-(trifluoromethyl)benzoate can be synthesized through various routes, including condensation reactions and carboxylation processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high efficiency. These synthetic strategies are essential for producing derivatives with specific biological activities, making this compound a versatile building block in medicinal chemistry.
The pharmacological potential of Methyl 2-cyano-5-(trifluoromethyl)benzoate has been explored in several preclinical studies. Its structural features suggest possible interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary data indicate that derivatives of this compound may exhibit anti-inflammatory and anti-proliferative effects, making them promising candidates for therapeutic intervention. Further investigation is warranted to fully elucidate its pharmacological profile and potential clinical applications.
Moreover, the compound's electronic properties make it an interesting candidate for applications beyond pharmaceuticals. In material science, for example, trifluoromethylated benzoates have been used to develop advanced materials with enhanced optical and electronic properties. The cyano group can also be utilized to create polymers with specific functionalities, opening up possibilities for innovative material design.
The synthesis and application of Methyl 2-cyano-5-(trifluoromethyl)benzoate also raise important considerations regarding green chemistry principles. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions are among the strategies being explored to achieve this goal. These approaches not only improve efficiency but also align with global efforts to promote sustainable chemical practices.
In conclusion, Methyl 2-cyano-5-(trifluoromethyl)benzoate (CAS No. 1806355-97-4) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable intermediate for the synthesis of bioactive molecules and advanced materials. Continued research into its pharmacological properties and synthetic applications will further enhance our understanding of its utility in various scientific domains.
1806355-97-4 (Methyl 2-cyano-5-(trifluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)